BENGHE O ey &

Essential Safety and Operational Guide for
Handling GRL-0496

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: GRL-0496
Cat. No.: B15567686
Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety protocols, operational guidelines, and disposal plans for the
handling of GRL-0496, a potent inhibitor of the SARS-CoV 3CL protease. Adherence to these
procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Compound Information and Safety Data

GRL-0496 is a chloropyridyl ester-derived compound investigated for its antiviral properties.
While a specific Safety Data Sheet (SDS) for GRL-0496 is not publicly available, the following
data has been compiled from supplier information and general chemical safety guidelines.
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Property Value Source

Molecular Formula C14HoCIN202 [1]

Molecular Weight 272.69 g/mol [2]

Appearance Light yellow to green yellow 2]
solid

CAS Number 1087243-14-8 [11[2]

Purity >98%

ICso (Enzyme Inhibitory) 30 nM

ECso (Antiviral Activity) 6.9 uM

Personal Protective Equipment (PPE)

A risk-based approach should be taken when selecting PPE. The following table outlines the

recommended PPE for handling GRL-0496 and its solutions.

Level of Protection

Required PPE

Purpose

Standard LaboratoryHandling
(Level D)

- Standard lab coat- Safety
glasses with side shields or
safety goggles- Nitrile or butyl

rubber gloves

Prevents minor splashes and

contact with skin and eyes.

Handling ConcentratedPowder

or Aerosol Risk(Level C)

- All Level D PPE- Full-face
shield- Chemical-resistant
apron or coveralls- Use of a
chemical fume hood or

ventilated enclosure

Provides a higher level of
protection against inhalation of
powders and significant skin

exposure.

Spill or EmergencyResponse
(Level B)

- All Level C PPE- Positive
pressure, full face-piece self-
contained breathing apparatus
(SCBA) or supplied air

respirator

Required for situations with
high concentrations of airborne
substances or unknown

hazards.

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.benchchem.com/product/b15567686/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-grl-0496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of GRL-0496.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks. Ensure the supplier label
and information are intact.

Storage:

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent (-80°C) -80°C 6 months

In Solvent (-20°C) -20°C 1 month
Source:

Workflow for Handling GRL-0496:
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Preparation

Don PPE

Step 1

Prepare Workspace

tep 2

Weigh Compound

tep 3

Solubilization

Select Solvent

tep 4

Dissolve Compound

tep 5

Aliquot Solution

tep 6

Stoyage

Store Aliquots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GRL-0496]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567686/docs#essential-safety-and-operational-
guide-for-handling-grl-0496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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